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Compound of Interest

Compound Name: Splenopentin

Cat. No.: B1682174 Get Quote

This document provides an in-depth overview of Splenopentin (SP-5), a synthetic

pentapeptide with immunomodulatory properties, intended for researchers, scientists, and drug

development professionals. It covers the peptide's origins, biological functions, and the

experimental methodologies used to elucidate its effects.

Introduction to Splenopentin
Splenopentin is a synthetic pentapeptide with the amino acid sequence Arg-Lys-Glu-Val-Tyr.[2]

[1] It corresponds to the 32-36 amino acid sequence of splenin, a hormone isolated from the

spleen.[2][3][4][5] The discovery of splenin, and subsequently Splenopentin, arose from

research into the immunological functions of the spleen in the late 1970s.[6] Splenin was

identified as a product in the spleen and lymph nodes that cross-reacted with

radioimmunoassays for thymopoietin, a thymic hormone.[2][5] It differs from thymopoietin by a

single amino acid at position 34 (glutamic acid in splenin versus aspartic acid in thymopoietin).

[2][5] Like its parent molecule, Splenopentin reproduces the biological activities of splenin and

has been a subject of research for its potential as an immunomodulator.[2][5]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Splenopentin is provided in the

table below.
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Property Value Reference

IUPAC Name

(2S)-2-[[(2S)-2-[[(2S)-2-

[[(2S)-6-amino-2-[[(2S)-2-

amino-5-

(diaminomethylideneamino)pe

ntanoyl]amino]hexanoyl]amino]

-5-hydroxypentanoyl]amino]-3-

methylpentanoyl]amino]-3-(4-

hydroxyphenyl)propanoic acid

PubChem

Molecular Formula C30H49N9O9 PubChem

Molecular Weight 695.77 g/mol PubChem

Amino Acid Sequence Arg-Lys-Glu-Val-Tyr (RKEVY) [2][1]

CAS Number 75943-34-7 [1]

Biological and Immunomodulatory Functions
Splenopentin primarily acts as an immunomodulator, influencing the activity of various

immune cells.[6] Its functions often contrast with those of the structurally similar thymopentin

(TP-5).

Key immunomodulatory effects include:

Induction of T- and B-cell Precursors: Unlike thymopentin, which selectively induces T-cell

precursor differentiation while inhibiting B-cell differentiation, Splenopentin induces the

differentiation of both T- and B-cell precursors.[5]

Enhancement of Immune Response: In animal models, Splenopentin has been shown to

heighten the H-Y rejection response (a measure of cell-mediated immunity) in young,

thymus-intact female mice.[4]

Myelopoietic and Immune System Restoration: Studies have demonstrated that a form of

Splenopentin (DAc-SP-5) can accelerate the recovery of the myelopoietic and immune

systems in mice following sublethal irradiation.[3] This effect was associated with an
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accelerated recovery of leukocyte counts and an increased number of bone marrow-derived

cells.[3]

It is important to note that the overall effect of Splenopentin in vivo can depend on the immune

status of the recipient.[4] For instance, it had no effect on the H-Y rejection response in

splenectomized or thymectomized female mice.[4]

Signaling Pathways and Mechanisms of Action
While the precise signaling pathways of Splenopentin are not fully elucidated in the provided

search results, research on small spleen peptides (SSPs) offers potential insights. SSPs have

been shown to target dendritic cells (DCs), promoting their tolerogenic differentiation and

leading to the induction of Foxp3+ immunosuppressive Treg cells.[7][8] This process involves

direct contact between SSP-activated DCs and naive CD4+ T cells via PD-1 and CTLA4

immune checkpoint receptors.[8]

Furthermore, SSPs have been observed to activate the mTOR cascade through the PI3K/Akt

signaling axis, involving ERK and GSK3β kinases.[7] They may also modulate the immune

response by reducing extracellular ATP (exATP) synthesis in non-immune cells, which is

typically induced by pro-inflammatory cytokines.[8]

The following diagram illustrates a potential signaling pathway for small spleen peptides, which

may share similarities with Splenopentin's mechanism of action.
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Potential signaling cascade for small spleen peptides (SSPs).
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Caption: Potential signaling cascade for small spleen peptides (SSPs).
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Experimental Protocols
Detailed experimental protocols are crucial for replicating and building upon existing research.

Below are summaries of methodologies used in key studies on Splenopentin and related

peptides.

5.1. H-Y Skin Graft Rejection Assay

Objective: To assess the effect of Splenopentin on cell-mediated immunity.[4]

Animal Model: C3H/HeJ female mice (recipients) and C3H/HeJ male mice (donors).[4]

Procedure:

Syngeneic male skin grafts are transplanted onto female mice.[4]

Mice are treated with Splenopentin or a control substance.[4]

The time to graft rejection is monitored and recorded.[4]

Endpoint: A heightened rejection response (i.e., faster rejection) indicates an enhanced

immune response.[4]

5.2. Hematopoietic Colony-Forming Assay

Objective: To evaluate the effect of Splenopentin on the recovery of hematopoietic

progenitor cells.[3]

Animal Model: Mice subjected to sublethal irradiation.[3]

Procedure:

Bone marrow cells are harvested from treated and control mice at various time points

post-irradiation.[3]

Cells are cultured in a semi-solid medium containing appropriate colony-stimulating

factors.
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The number of granulocyte-macrophage colony-forming cells (GM-CFC) and macrophage

colony-forming cells (M-CFC) is quantified after a period of incubation.[3]

Endpoint: An increased number of colonies in the treated group indicates accelerated

hematopoietic recovery.[3]

5.3. Splenic Plaque-Forming Cell (PFC) Response

Objective: To measure the effect of Splenopentin on the humoral immune response to a T-

cell dependent antigen.[3]

Animal Model: Mice treated with Splenopentin or control following sublethal irradiation.[3]

Procedure:

Mice are immunized with a T-cell dependent antigen (e.g., sheep red blood cells).

After a specific period, spleens are harvested, and splenocytes are isolated.

Splenocytes are mixed with the antigen and complement in an agarose gel.

The number of plaques (zones of lysis) formed by antibody-producing cells is counted.

Endpoint: A higher number of plaques in the treated group suggests an enhanced humoral

immune response.[3]

The following diagram outlines a general workflow for evaluating the in vivo effects of

Splenopentin.
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Caption: General workflow for in vivo studies of Splenopentin.

Conclusion and Future Directions
Splenopentin is a synthetic peptide with demonstrated immunomodulatory effects, particularly

in the induction of lymphocyte precursors and the restoration of the immune system after

damage. While its mechanisms of action are still under investigation, research into related

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1682174?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682174?utm_src=pdf-body
https://www.benchchem.com/product/b1682174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


small spleen peptides suggests a role in modulating dendritic cell function and influencing key

signaling pathways like PI3K/Akt/mTOR.

For drug development professionals, Splenopentin may represent a therapeutic candidate for

conditions involving immune dysregulation or for accelerating immune recovery following

treatments like radiation. Future research should focus on elucidating the specific molecular

targets and signaling pathways of Splenopentin, conducting more extensive preclinical studies

to evaluate its efficacy and safety in various disease models, and exploring the development of

more stable and potent analogs. The detailed experimental protocols provided herein offer a

foundation for further investigation into this promising immunomodulatory agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682174#primary-research-articles-on-splenopentin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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